Zafirlukast p-Tolyl Isomer-d7
Description
Zafirlukast p-Tolyl Isomer-d7, also known as Zafirlukast Stable Isotopes, is a variant of the drug Zafirlukast . It has a molecular weight of 582.72 g/mol and a molecular formula of C31H26D7N3O6S . This compound is not classified as hazardous .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C31H26D7N3O6S . This indicates that the molecule is composed of 31 carbon atoms, 26 hydrogen atoms, 7 deuterium atoms (a stable isotope of hydrogen), 3 nitrogen atoms, 6 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
This compound has a molecular weight of 582.72 g/mol and a molecular formula of C31H26D7N3O6S . It is not classified as hazardous .Mechanism of Action
Zafirlukast, the parent compound of Zafirlukast p-Tolyl Isomer-d7, is a leukotriene receptor antagonist used for the prophylaxis and chronic treatment of asthma . It works by blocking the action of the cysteinyl leukotrienes on the CysLT1 receptors, thus reducing constriction of the airways, build-up of mucus in the lungs, and inflammation of the breathing passages .
properties
CAS RN |
1794886-13-7 |
|---|---|
Molecular Formula |
C₃₁H₂₆D₇N₃O₆S |
Molecular Weight |
582.72 |
synonyms |
N-[3-[[2-Methoxy-4-[[[(4-methylphenyl-d7)sulfonyl]amino]carbonyl]phenyl]methyl]-1-methyl-1H-indol-5-yl]carbamic Acid Cyclopentyl Ester; Zafirlukast Related Compound E-d7; Cyclopentyl 3-[2-Methoxy-4-[p-(tolyl-d7)sulfonylcarbamoyl)benzyl]-1-methylindol |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E,E)-5-[4-(Diethylamino)phenyl]penta-2,4-dienal](/img/structure/B1146931.png)
![N-(2,2,2-Trichloroethoxy)carbonyl] Nortilidine](/img/structure/B1146934.png)
